2-{[5-(3-nitrophenyl)-1-(prop-2-en-1-yl)-1H-imidazol-2-yl]sulfanyl}acetamide

• IUPAC Name: 2-[5-(3-nitrophenyl)-1-prop-2-enylimidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C14H14N4O3S/c1-2-6-17-12(8-16-14(17)22-9-13(15)19)10-4-3-5-11(7-10)18(20)21/h2-5,7-8H,1,6,9H2,(H2,15,19)
• InChI Key: VIRJMSYPQUJLSE-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=CN=C1SCC(=O)N)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C14H14N4O3S
• Molecular Weight: 318.35 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. The nitrophenyl group is a phenyl ring substituted with a nitro group (-NO2), which is often used in the synthesis of dyes and explosives.

Chemical Reactions Analysis

Imidazole rings can participate in various chemical reactions, including nucleophilic substitutions and oxidations. The nitro group in the nitrophenyl part of the molecule is also reactive and can undergo reduction reactions to form amines.